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Compound of Interest

Compound Name: 1,10-Decanediol

Cat. No.: B1670011 Get Quote

Thermal Properties of 1,10-Decanediol: A
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key thermal properties of 1,10-
decanediol, a versatile organic compound with applications in various scientific fields,

including drug development. A thorough understanding of its melting and boiling points is

critical for its application in synthesis, formulation, and material science. This document outlines

these properties, details the experimental protocols for their determination, and presents a

logical workflow for these analytical procedures.

Core Thermal Properties
1,10-Decanediol is characterized as a white, crystalline solid at room temperature.[1] Its

thermal behavior, specifically its transition from solid to liquid and liquid to gas, is a fundamental

aspect of its physical chemistry.

Data Presentation: Melting and Boiling Points
The melting and boiling points of 1,10-decanediol have been reported across various sources.

These values are summarized in the table below for easy comparison. The slight variations

observed can be attributed to differences in experimental conditions and sample purity.
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Thermal Property Value Conditions

Melting Point 72-75 °C Not specified

71-75 °C / 159.8-167 °F Not specified

73 °C Not specified

74.00 °C @ 0.00 mm Hg

81.7 °C Not specified

Boiling Point 297 °C / 566.6 °F @ 760 mmHg

192 °C @ 2.67 kPa

347.00 °C @ 760.00 mm Hg

297 °C Not specified

192 °C Not specified

Note: The boiling point is significantly influenced by pressure. Values reported at reduced

pressure will be lower than the boiling point at standard atmospheric pressure (760 mmHg).

Experimental Protocols
Accurate determination of melting and boiling points is crucial for compound identification and

purity assessment.[2][3] The following sections detail the standard methodologies for these

measurements.

Determination of Melting Point: Capillary Method
The capillary method is a widely used and straightforward technique for determining the

melting point of a solid.[4]

Principle: A small, powdered sample of the substance is heated at a controlled rate. The

temperature at which the solid transitions into a liquid is recorded as the melting point. Pure

crystalline solids typically exhibit a sharp melting point range of 0.5-1.0°C, while impurities can

lead to a depressed and broader melting range.
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Apparatus:

Melting point apparatus (e.g., Mel-Temp or DigiMelt)

Capillary tubes (sealed at one end)

Thermometer or digital temperature probe

Sample of 1,10-decanediol (finely powdered)

Mortar and pestle (optional, for powdering the sample)

Procedure:

Sample Preparation: Ensure the 1,10-decanediol sample is completely dry and in a fine

powdered form.

Loading the Capillary Tube: Gently tap the open end of a capillary tube into the powdered

sample to collect a small amount of material. The packed sample height should be

approximately 2-3 mm.

Compacting the Sample: Tap the sealed end of the capillary tube on a hard surface or drop it

through a long glass tube to compact the sample at the bottom.

Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point

apparatus.

Heating:

For an unknown sample, a rapid heating rate (10-20 °C/min) can be used to determine an

approximate melting range.

For a more precise measurement, a slower heating rate of approximately 2 °C/min should

be used, starting from a temperature about 5-10 °C below the expected melting point.

Observation and Recording: Observe the sample through the viewing lens. Record the

temperature at which the first drop of liquid appears (onset of melting) and the temperature
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at which the entire sample becomes a clear liquid (completion of melting). This range is the

melting point of the sample.

Determination of Boiling Point: Micro-Boiling Point
Method
For small sample volumes, the micro-boiling point method using a Thiele tube or a similar

apparatus is a convenient and accurate technique.

Principle: The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. This method involves heating a small sample of the liquid

and observing the temperature at which rapid and continuous bubbling occurs, followed by the

liquid being drawn into an inverted capillary tube upon cooling.

Apparatus:

Small test tube or vial

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., Thiele tube with heating oil, or a heating block)

Rubber band or wire to attach the test tube to the thermometer

Procedure:

Sample Preparation: Place a few milliliters of 1,10-decanediol (in its liquid state, pre-melted

if necessary) into a small test tube.

Capillary Insertion: Place a capillary tube into the test tube with the open end down.

Apparatus Assembly: Attach the test tube to a thermometer using a rubber band, ensuring

the sample is level with the thermometer bulb.

Heating: Immerse the assembly in a heating bath (e.g., a Thiele tube). Heat the apparatus

gently.
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Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the inverted capillary tube. Continue heating until a rapid and continuous stream of bubbles

is observed.

Cooling and Recording: Stop heating and allow the apparatus to cool slowly. The stream of

bubbles will slow down and eventually stop. The boiling point is the temperature at which the

liquid is drawn up into the capillary tube.

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for the determination of the thermal

properties of 1,10-decanediol.
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Workflow for Thermal Property Determination of 1,10-Decanediol
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Caption: Experimental workflow for determining the melting and boiling points of 1,10-
decanediol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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